Cas no 132698-06-7 (Angiosan)
Angiosan structure
Product Name:Angiosan
CAS No:132698-06-7
MF:C46H70O4
MW:687.045614719391
CID:168551
PubChem ID:6450108
Update Time:2025-04-19
Angiosan Chemical and Physical Properties
Names and Identifiers
-
- Angiosan
- ethyl (2E,4E,6E,8E,10E,12E)-docosa-2,4,6,8,10,12-hexaenoate,ethyl (2E,4E,6E,8E,10E)-icosa-2,4,6,8,10-pentaenoate
- Docasohexaenoic acid, ethyl ester, mixt. with ethyl eicosapentaenoate
- ethyl (2E,4E,6E,8E,10E)-icosa-2,4,6,8,10-pentaenoate - ethyl (2E,4E,6E,8E,10E,12E)-docosa-2,4,6,8,10,12-hexaenoate (1:1)
- ethyl (2E,4E,6E,8E,10E,12E)-docosa-2,4,6,8,10,12-hexaenoate;ethyl (2E,4E,6E,8E,10E)-icosa-2,4,6,8,10-pentaenoate
- 132698-06-7
-
- Inchi: 1S/C24H36O2.C22H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2;1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h12-23H,3-11H2,1-2H3;12-21H,3-11H2,1-2H3/b13-12+,15-14+,17-16+,19-18+,21-20+,23-22+;13-12+,15-14+,17-16+,19-18+,21-20+
- InChI Key: MMALYCJZMJIMFA-KXXGSOBVSA-N
- SMILES: O(CC)C(/C=C/C=C/C=C/C=C/C=C/CCCCCCCCC)=O.O(CC)C(/C=C/C=C/C=C/C=C/C=C/C=C/CCCCCCCCC)=O
Computed Properties
- Exact Mass: 686.5277
- Monoisotopic Mass: 686.527411
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 50
- Rotatable Bond Count: 31
- Complexity: 916
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 11
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
Experimental Properties
- Boiling Point: 481.2°C at 760 mmHg
- Flash Point: 263.6°C
- PSA: 52.6
Angiosan Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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